Cas no 76774-00-0 (1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol)
1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, a-ethenyl-3,4,5-trimethoxy-
- 1-(3,4,5-TRIMETHOXYPHENYL)PROP-2-EN-1-OL
- Benzenemethanol, α-ethenyl-3,4,5-trimethoxy-
- 1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol
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- Inchi: 1S/C12H16O4/c1-5-9(13)8-6-10(14-2)12(16-4)11(7-8)15-3/h5-7,9,13H,1H2,2-4H3
- InChI Key: YYYWANZZSNZJTB-UHFFFAOYSA-N
- SMILES: C(C1=CC(OC)=C(OC)C(OC)=C1)(O)C=C
Computed Properties
- Exact Mass: 224.10485899g/mol
- Monoisotopic Mass: 224.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 47.9Ų
1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338552-50mg |
1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-ol |
76774-00-0 | 98% | 50mg |
¥16588 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338552-100mg |
1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-ol |
76774-00-0 | 98% | 100mg |
¥945.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338552-250mg |
1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-ol |
76774-00-0 | 98% | 250mg |
¥1470.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338552-500mg |
1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-ol |
76774-00-0 | 98% | 500mg |
¥23673 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338552-1g |
1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-ol |
76774-00-0 | 98% | 1g |
¥2940.00 | 2024-07-28 | |
| Enamine | EN300-1827999-0.05g |
1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol |
76774-00-0 | 0.05g |
$528.0 | 2023-09-19 | ||
| Enamine | EN300-1827999-0.1g |
1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol |
76774-00-0 | 0.1g |
$553.0 | 2023-09-19 | ||
| Enamine | EN300-1827999-0.25g |
1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol |
76774-00-0 | 0.25g |
$579.0 | 2023-09-19 | ||
| Enamine | EN300-1827999-0.5g |
1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol |
76774-00-0 | 0.5g |
$603.0 | 2023-09-19 | ||
| Enamine | EN300-1827999-1.0g |
1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol |
76774-00-0 | 1g |
$914.0 | 2023-06-03 |
1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol
Research Brief on 1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-ol (CAS: 76774-00-0): Recent Advances and Applications in Chemical Biology and Medicine
1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-ol (CAS: 76774-00-0) is a synthetic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its structural similarity to naturally occurring bioactive molecules. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of anticancer and anti-inflammatory therapies. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and therapeutic applications.
A 2023 study published in the Journal of Medicinal Chemistry investigated the anticancer properties of 1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol, demonstrating its ability to inhibit tubulin polymerization, a critical process in cell division. The compound exhibited potent activity against several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas, with IC50 values in the low micromolar range. Molecular docking studies revealed that the compound binds to the colchicine site of tubulin, disrupting microtubule dynamics and inducing apoptosis.
In addition to its anticancer effects, recent research has explored the anti-inflammatory potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol significantly reduced the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. The study attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.
The synthetic accessibility of 1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described an efficient, one-pot synthesis route using a Claisen-Schmidt condensation followed by reduction, yielding the compound in high purity and yield. This method offers a scalable approach for producing derivatives, enabling further structure-activity relationship (SAR) studies.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol. A 2024 review in Expert Opinion on Drug Metabolism & Toxicology highlighted the need for further studies to address its metabolic stability and bioavailability. Proposed strategies include structural modifications to enhance solubility and reduce susceptibility to hepatic metabolism.
In conclusion, 1-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol (CAS: 76774-00-0) represents a versatile scaffold with significant potential in drug discovery. Recent advances in understanding its biological activities and synthetic routes provide a solid foundation for future research. Further optimization and preclinical studies are warranted to translate these findings into clinically viable therapeutics.
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